BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 1,2-Diphenoxybenzene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,2-Diphenoxybenzene
CAS No.: 3379-37-1
Cat. No.: B3260994

Get Quote

\ J

CAS No: 3379-37-1 Synonyms:o-Diphenoxybenzene; Benzene, 1,2-diphenoxy-; Veratrole
diphenyl ether. Content Type: Technical Guide & Safety Protocol Version: 2.0 (R&D Focus)

Part 1: Executive Summary & Chemical Identity

1,2-Diphenoxybenzene is a polyphenyl ether characterized by high thermal stability and
reversible redox activity. Unlike its isomer 1,3-diphenoxybenzene (CAS 3379-38-2), the ortho
substitution pattern of the 1,2- isomer creates specific steric and electronic environments that
favor its use as a Redox Shuttle Additive in Lithium-ion batteries (LIBS). It serves as a self-
actuating overcharge protection mechanism by facilitating a reversible internal current bypass
when cell voltage exceeds a critical threshold.

Physicochemical Profile

The following data aggregates experimental values and predictive models suitable for
laboratory handling.
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Property

Value | Description

Relevance

Physical State

White to off-white crystalline

Handling & Weighing

solid
) ) Thermal Stability limit for solid

Melting Point 96 - 98 °C )

handling
- ) High-temperature fluid

Boiling Point ~360 °C (at 760 mmHQg) o
applications

Molecular Weight 262.31 g/mol Stoichiometric calculations

- Soluble in DCM, THF, Toluene;  Extraction & Electrolyte
Solubility

Insoluble in Water

formulation

Redox Potential

~4.0-4.2 V vs. LilLi*

Battery Overcharge Protection
Window

Flash Point

>150 °C (Estimated)

Fire Safety

Part 2: Occupational Hygiene & Safety (SDS

Analysis)

While 1,2-diphenoxybenzene is not classified as a Category 1 acute toxin, its aromatic ether
structure warrants strict handling protocols to prevent sensitization and aquatic contamination.

GHS Hazard Classification

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).
o Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

e Agquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects).

Exposure Control Hierarchy
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Engineering Controls: Use only in a chemical fume hood. Ensure safety showers and eyewash
stations are within 10 seconds of the workstation. PPE Requirements:

e Respiratory: N95 (minimum) for solid handling; Half-mask with organic vapor cartridges if
heating or subliming.

e Dermal: Nitrile gloves (0.11 mm thickness minimum). For prolonged immersion, use laminate
(Silver Shield) gloves.

e Ocular: Chemical safety goggles (ANSI Z87.1). Face shield required during synthesis reflux
steps.

Emergency Response Decision Tree

 Inhalation: Remove to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

o Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents to
clean skin (increases absorption).

o Spill: Solid spills should be HEPA vacuumed. Do not sweep (dust generation).

Part 3: Technical Application - Redox Shuttle
Mechanism

The primary value of 1,2-diphenoxybenzene in drug delivery power systems (medical LIBS)
and grid storage is its ability to act as a Redox Shuttle.

Mechanism of Action

In a Lithium-ion cell, if the charging voltage exceeds the stability window of the electrolyte (e.g.,
>4.5V), the electrolyte decomposes, leading to thermal runaway. 1,2-Diphenoxybenzene (S)
prevents this by oxidizing at the cathode to a radical cation (S¢*) before the electrolyte
decomposes. This radical cation diffuses to the anode, reduces back to neutral (S), and
repeats the cycle.
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Key Advantage: This process converts excess electrical energy into benign heat, "locking" the
cell voltage at the shuttle's redox potential.

Anode Interface (Low Voltage)

Cathode Interface (High Voltage) Radical Cation (S+*) Reduction

/w,' (Diffuses to Anode) Set+e- - S w
Oxida}ion - Neutral Molecule (S)
S - Set+e (Diffuses to Cathode)

Figure 1: Self-Actuating Overcharge Protection Cycle

Click to download full resolution via product page

Caption: The cyclic redox mechanism of 1,2-diphenoxybenzene acting as a voltage clamp in
high-energy density batteries.

Part 4: Synthesis & Purification Protocol

Objective: Synthesis of 1,2-diphenoxybenzene via Ullmann Coupling. Scale: Laboratory (10-
509).

Reagents[2][3][4]

e Substrate: Catechol (1,2-dihydroxybenzene).[1]

Coupling Partner: Bromobenzene (Excess).

Catalyst: Copper(l) lodide (Cul) or Copper Bronze.

Base: Potassium Carbonate (

) or Potassium Phosphate (

)

Solvent: DMF or Pyridine (High boiling point polar aprotic).
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e Atmosphere: Argon or Nitrogen (Strictly inert).

Step-by-Step Methodology

« Inerting: Flame-dry a 3-neck round bottom flask and cool under Argon flow.

o Charging: Add Catechol (1.0 equiv), Base (2.5 equiv), and Cu catalyst (5-10 mol%).
e Solvent Addition: Add degassed DMF via syringe.

o Reagent Addition: Add Bromobenzene (2.2 equiv).

e Reaction: Heat to reflux (~150°C) for 24-48 hours. Monitor via TLC (Hexane/Ethyl Acetate
9:1). Note: The reaction is complete when the catechol spot disappears.

o Workup:

o

Cool to room temperature.

[¢]

Filter through a Celite pad to remove inorganic salts and copper residues.

[¢]

Dilute filtrate with Diethyl Ether or Ethyl Acetate.

[e]

Wash 3x with Water (to remove DMF), 1x with Brine.

o

Dry over
and concentrate in vacuo.

 Purification: Recrystallize from Ethanol or perform Column Chromatography (Silica Gel,
100% Hexanes

5% EtOAc/Hexanes).

Synthesis Workflow Diagram
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Figure 2: Ullmann Ether Synthesis Pathway

Click to download full resolution via product page
Caption: Step-by-step synthesis workflow for isolating high-purity 1,2-diphenoxybenzene.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. papers.ssrn.com [papers.ssrn.com]
e 2. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Technical Monograph: 1,2-Diphenoxybenzene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3260994/docs#technical-monograph-1-2-
diphenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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